Cas no 802570-40-7 (1-(2-Aminopropan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(2-Aminopropan-2-yl)cyclohexan-1-ol
• CAS No: 802570-40-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5706182
• PubChem ID: 20833896
• Update Time: 2025-08-04

1-(2-Aminopropan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopropan-2-yl)cyclohexan-1-ol
• EN300-1643756
• SCHEMBL2331295
• 802570-40-7
• Cyclohexanol, 1-(1-amino-1-methylethyl)-
• 1-(2-Aminopropan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C9H19NO/c1-8(2,10)9(11)6-4-3-5-7-9/h11H,3-7,10H2,1-2H3
• InChI Key： BNUHBBPDLFWGPU-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C(C)(C)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 240.8±13.0 °C(Predicted)
• pka: 13.04±0.20(Predicted)

Additional information on 1-(2-Aminopropan-2-yl)cyclohexan-1-ol

Comprehensive Guide to 1-(2-Aminopropan-2-yl)cyclohexan-1-ol (CAS No. 802570-40-7): Properties, Applications, and Market Insights

1-(2-Aminopropan-2-yl)cyclohexan-1-ol, with the CAS number 802570-40-7, is a unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclohexanol derivative features an aminopropane substitution, which contributes to its versatile reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its structural characteristics and functional group compatibility.

The molecular structure of 1-(2-Aminopropan-2-yl)cyclohexan-1-ol combines a cyclohexane ring with both hydroxyl and amino functional groups. This combination creates interesting stereochemical properties that are valuable in asymmetric synthesis. The compound's physicochemical properties, including its solubility profile and stability under various conditions, make it particularly useful in medicinal chemistry applications. Current studies focus on its potential as a chiral building block for more complex molecular architectures.

In pharmaceutical research, 1-(2-Aminopropan-2-yl)cyclohexan-1-ol serves as a key intermediate for developing novel therapeutic agents. Its structural features make it suitable for creating CNS-active compounds, with researchers exploring its potential in neurological disorder treatments. The compound's hydrogen bonding capacity and spatial configuration allow for specific interactions with biological targets, a property highly valued in drug discovery programs.

The synthesis of 1-(2-Aminopropan-2-yl)cyclohexan-1-ol typically involves Grignard reactions or reductive amination processes, with recent advances focusing on more sustainable catalytic methods. Industry trends show growing demand for green chemistry approaches in producing such intermediates, aligning with current environmental concerns. Process optimization studies aim to improve yield while reducing energy consumption and waste generation.

Analytical characterization of 1-(2-Aminopropan-2-yl)cyclohexan-1-ol employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure purity assessment and structural confirmation, critical for research and commercial applications. Recent publications highlight novel chromatographic methods for analyzing this compound in complex matrices.

Market analysis indicates steady growth in demand for 1-(2-Aminopropan-2-yl)cyclohexan-1-ol, particularly from the pharmaceutical and specialty chemicals sectors. The compound's patent landscape shows increasing activity, with several applications filed for derivatives and synthetic methods. Current pricing trends reflect its status as a high-value intermediate in fine chemical production.

Storage and handling recommendations for 1-(2-Aminopropan-2-yl)cyclohexan-1-ol emphasize protection from moisture and oxidation. Standard laboratory practices include storage under inert atmosphere when required, with stability studies confirming its shelf life under proper conditions. These protocols ensure material integrity for research and industrial use.

Future research directions for 1-(2-Aminopropan-2-yl)cyclohexan-1-ol include exploring its potential in catalysis and material science applications. The compound's unique structure offers possibilities for developing new ligand systems in coordination chemistry. Additionally, its derivatives show promise in creating advanced polymeric materials with specific functional properties.

Quality control standards for 1-(2-Aminopropan-2-yl)cyclohexan-1-ol continue to evolve, with analytical methods achieving increasingly lower detection limits. Current specifications typically require ≥98% purity for research applications, with higher grades available for specialized uses. These standards support reproducible results in both academic and industrial settings.

The global supply chain for 1-(2-Aminopropan-2-yl)cyclohexan-1-ol demonstrates regional specialization, with production concentrated in pharmaceutical hubs. Recent developments in custom synthesis services have made the compound more accessible to researchers worldwide. Market intelligence suggests this availability will further stimulate innovation around this versatile chemical building block.